Cas no 2411590-90-2 ((R)-1-(4-Iodophenyl)propan-1-amine hydrochloride)

• Product Name: (R)-1-(4-Iodophenyl)propan-1-amine hydrochloride
• CAS No: 2411590-90-2
• MF: C₉H₁₃ClIN
• MW: 297.563693761826
• CID: 5085970
• PubChem ID: 156022606
• Update Time: 2025-05-20

(R)-1-(4-Iodophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Y14553
• WS-00672
• (1R)-1-(4-iodophenyl)propan-1-amine;hydrochloride
• (1R)-1-(4-Iodophenyl)propan-1-amine hydrochloride
• (R)-1-(4-Iodophenyl)propan-1-amine hydrochloride
• 2411590-90-2
• (1R)-1-(4-Iodophenyl)propan-1-amine HCl

• Inchi： 1S/C9H12IN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： ZLDIRHBNBNZXCK-SBSPUUFOSA-N
• SMILES： [C@@H](C1C=CC(I)=CC=1)(N)CC.Cl

Computed Properties

• Exact Mass: 296.97812g/mol
• Monoisotopic Mass: 296.97812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-1-(4-Iodophenyl)propan-1-amine hydrochloride

Comprehensive Overview of (R)-1-(4-Iodophenyl)propan-1-amine hydrochloride (CAS No. 2411590-90-2)

(R)-1-(4-Iodophenyl)propan-1-amine hydrochloride is a chiral organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2411590-90-2, is a hydrochloride salt form of the amine derivative, featuring an iodine-substituted phenyl ring. Its unique structural properties make it a valuable intermediate in the development of bioactive molecules, particularly in the field of asymmetric synthesis and drug discovery.

The growing interest in chiral amines like (R)-1-(4-Iodophenyl)propan-1-amine hydrochloride stems from their role in creating enantiomerically pure pharmaceuticals. Researchers and chemists frequently search for "chiral building blocks" or "iodophenyl derivatives" to design novel therapeutic agents. This compound's iodine atom enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig, which are pivotal in modern medicinal chemistry.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in precision medicine and targeted drug delivery systems. (R)-1-(4-Iodophenyl)propan-1-amine hydrochloride aligns with these trends, as its enantiomeric purity (>98% ee) ensures consistent performance in catalysis and bioconjugation. Laboratories often inquire about "amine hydrochloride solubility" or "stability under acidic conditions," highlighting its practical utility in diverse experimental setups.

From an industrial perspective, this compound is synthesized via asymmetric hydrogenation or enzymatic resolution, methods that minimize waste and align with green chemistry principles. Its 4-iodophenyl group also makes it a candidate for PET radioligand development, a hot topic in neuroimaging research. Users frequently explore "iodinated aromatic amines" or "CAS 2411590-90-2 suppliers," reflecting its commercial and academic relevance.

Quality control of (R)-1-(4-Iodophenyl)propan-1-amine hydrochloride involves rigorous HPLC analysis and spectroscopic characterization (NMR, MS). The compound's crystalline form ensures long-term stability, addressing common concerns about "amine hydrochloride hygroscopicity." Its compatibility with peptide coupling reagents further expands its use in proteomics and biomarker discovery.

Emerging applications include its potential as a scaffold for kinase inhibitors and GPCR modulators, areas dominating recent drug discovery publications. The R-configuration of the amine center is critical for stereoselective interactions, a feature often queried as "chiral amine pharmacology." Regulatory-compliant documentation (e.g., CoA) is available for research use, ensuring transparency in academic and industrial collaborations.

In summary, (R)-1-(4-Iodophenyl)propan-1-amine hydrochloride (CAS 2411590-90-2) represents a versatile tool for organic synthesis and pharmaceutical innovation. Its alignment with trends like sustainable chemistry and personalized therapeutics underscores its enduring value. For researchers seeking "iodophenylamine derivatives" or "chiral amine applications," this compound offers a robust solution with well-documented physicochemical properties.